Cas no 2172004-17-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid
- EN300-1522727
- 2172004-17-8
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid
-
- Inchi: 1S/C27H23FN2O5/c28-16-9-10-23(21(13-16)25(33)30-27(11-12-27)14-24(31)32)29-26(34)35-15-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: KUAWRPRBHYCIBB-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=C1)C(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.15910000g/mol
- Monoisotopic Mass: 474.15910000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 795
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522727-0.05g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-0.1g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-0.25g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-0.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-2.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-5.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-10.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522727-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522727-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid |
2172004-17-8 | 100mg |
$2963.0 | 2023-09-26 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid
Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic Acid (CAS No. 2172004-17-8)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid, identified by its Chemical Abstracts Service number CAS No. 2172004-17-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring, a fluorinated benzamide moiety, and an amino acid derivative linked through a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.
The structural complexity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid is not merely an academic curiosity but also a strategic asset in the design of novel therapeutic agents. The presence of the cyclopropyl ring, for instance, has been associated with enhanced binding affinity and selectivity in various pharmacological targets. This structural feature is particularly relevant in the context of modern drug design, where precise molecular interactions are critical for achieving therapeutic efficacy while minimizing side effects.
Moreover, the fluorine atom incorporated into the benzamide moiety serves multiple purposes. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In this compound, the fluorine atom at position 5 of the benzamide ring likely contributes to these desirable characteristics, making it an attractive scaffold for further derivatization and optimization.
The Fmoc protecting group at the amino terminus is another key feature that warrants discussion. The fluorenylmethoxycarbonyl group is widely used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. While this compound does not appear to be directly related to peptide chemistry, the presence of an Fmoc moiety suggests potential applications in synthetic chemistry or as an intermediate in the synthesis of more complex molecules. The stability provided by the Fmoc group ensures that reactive functional groups remain protected until they are selectively deprotected at a later stage of synthesis.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and analyze the interactions between such complex molecules and their biological targets with unprecedented accuracy. The structural motifs present in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid are amenable to virtual screening and docking studies, which can accelerate the identification of potential pharmacological activities. These computational approaches have become indispensable tools in modern drug discovery pipelines, allowing for rapid evaluation of large libraries of compounds without the need for extensive experimental screening.
In parallel with computational methods, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the three-dimensional structure of this compound. High-resolution structural data provide critical insights into its conformational preferences, hydrogen bonding patterns, and solvation properties. Such information is essential for understanding how the molecule interacts with biological targets at the atomic level and for guiding further structural modifications.
The cyclopropyl ring, a prominent feature of this compound, has been extensively studied for its role in modulating molecular interactions. Cyclopropanes are known to exhibit unique conformational rigidity due to their three-membered carbon framework, which can impose specific spatial orientations on adjacent functional groups. This rigidity can enhance binding affinity by reducing conformational entropy during ligand-receptor interactions. Additionally, cyclopropanes can undergo ring-opening reactions under certain conditions, providing a versatile chemical handle for post-synthetic modifications.
The benzamide moiety is another structural element that has been extensively explored in medicinal chemistry. Benzamides are known for their ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. The fluorine atom at position 5 enhances these interactions by increasing electronic density at this site, potentially improving binding affinity towards specific enzymes or receptors. This feature makes benzamides valuable scaffolds for designing molecules with enhanced pharmacological activity.
The amino acid derivative linked to the cyclopropyl ring via an amide bond introduces additional functionality that can be exploited for biological activity. Amino acids are fundamental building blocks of proteins and peptides, and their incorporation into drug-like molecules can enhance solubility, metabolic stability, and bioavailability. The specific arrangement of functional groups around the chiral center of this amino acid derivative may also influence stereoselectivity, which is critical for achieving optimal pharmacological outcomes.
Recent research has highlighted the potential applications of this compound in addressing unmet medical needs across various therapeutic areas. For instance, studies have suggested that molecules containing fluorenylmethoxycarbonyl groups may exhibit inhibitory activity against certain enzymes involved in cancer progression or inflammation pathways. The cyclopropyl ring has also been implicated in modulating immune responses, making it an attractive feature for immunomodulatory agents.
The combination of these structural elements—cyclopropyl ring, fluorinated benzamide moiety, amino acid derivative with Fmoc protection—makes 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid a versatile scaffold for further exploration in drug discovery. By leveraging computational tools and experimental techniques, researchers can systematically modify its structure to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics.
In conclusion,2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid (CAS No. 2172004-17-8) represents a promising candidate for further investigation in pharmaceutical chemistry and medicinal biology. Its unique structural features offer multiple opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound,its significance in drug discovery is likely to grow even further。
2172004-17-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)